molecular formula C6H8OS2 B8508517 3-Methylthio-2-thiophenemethanol

3-Methylthio-2-thiophenemethanol

Cat. No.: B8508517
M. Wt: 160.3 g/mol
InChI Key: OWQUFNVSPTUFSP-UHFFFAOYSA-N
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Description

3-Methylthio-2-thiophenemethanol is a useful research compound. Its molecular formula is C6H8OS2 and its molecular weight is 160.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H8OS2

Molecular Weight

160.3 g/mol

IUPAC Name

(3-methylsulfanylthiophen-2-yl)methanol

InChI

InChI=1S/C6H8OS2/c1-8-5-2-3-9-6(5)4-7/h2-3,7H,4H2,1H3

InChI Key

OWQUFNVSPTUFSP-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(SC=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.36 g of 3-methylthio-2-thiophenecarboxaldehyde and 802 mg of sodium borohydride were suspended in 20 ml of methanol, and the mixture was stirred at room temperature for one hour. The solvent was evaporated, water was added to the residue, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, and then the layer was dried on anhydrous magnesium sulfate. The solvent was evaporated, and the resulting crude product was purified by silica gel column chromatography (ethyl acetate:hexane=1:5), to give 3.16 g of the title compound as a colorless oil.
Quantity
3.36 g
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reactant
Reaction Step One
Quantity
802 mg
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reactant
Reaction Step Two
Quantity
20 mL
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solvent
Reaction Step Three

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